Cas no 50901-86-5 (3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl-
• CAS No: 50901-86-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4011550
• PubChem ID: 12410649
• Update Time: 2025-11-01

3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl-
• 5-methyl-2-oxo-4-phenylpyrrolidine-3-carboxylic acid
• 50901-86-5
• EN300-362687

• Inchi： 1S/C12H13NO3/c1-7-9(8-5-3-2-4-6-8)10(12(15)16)11(14)13-7/h2-7,9-10H,1H3,(H,13,14)(H,15,16)
• InChI Key： FPUIMUBIGILNNL-UHFFFAOYSA-N
• SMILES： N1C(C)C(C2=CC=CC=C2)C(C(O)=O)C1=O

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl- (CAS No. 50901-86-5)

3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl- (CAS No. 50901-86-5) is a specialized organic compound belonging to the pyrrolidine family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, including a 5-methyl group, a 2-oxo moiety, and a 4-phenyl substitution. Researchers and industry professionals frequently search for terms like "pyrrolidine derivatives," "5-methyl-2-oxo-4-phenyl synthesis," and "CAS 50901-86-5 applications," reflecting its relevance in drug discovery and material science.

The compound's molecular formula and structural attributes make it a valuable intermediate in the synthesis of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in 3-Pyrrolidinecarboxylic acid derivatives. For instance, its potential role in designing enzyme inhibitors or peptide mimetics aligns with the growing demand for targeted therapies. Users often inquire about "pyrrolidinecarboxylic acid solubility" or "50901-86-5 stability," highlighting practical considerations for lab applications.

From a synthetic perspective, 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl- can be prepared via multi-step organic reactions, including cyclization and functional group transformations. Its phenyl ring and carboxylic acid group offer versatile sites for further modifications, making it a scaffold of choice for medicinal chemists. Searches related to "pyrrolidine synthesis optimization" or "50901-86-5 NMR data" underscore the need for detailed analytical protocols.

In the context of sustainability, this compound's potential applications in biodegradable polymers or catalysis are being explored. The rise of machine learning in chemical property prediction has also led to increased queries about "3-Pyrrolidinecarboxylic acid computational modeling." Such interdisciplinary approaches enhance its appeal in both academic and industrial settings.

Quality control and regulatory compliance are critical for CAS No. 50901-86-5. Analytical techniques like HPLC, mass spectrometry, and X-ray crystallography are commonly employed to verify purity and structure. Frequent search terms such as "50901-86-5 supplier specifications" reflect the importance of reliable sourcing for research continuity.

In summary, 3-Pyrrolidinecarboxylic acid, 5-methyl-2-oxo-4-phenyl- represents a multifaceted compound with broad applicability. Its integration into drug development pipelines and advanced material research ensures sustained interest, while emerging technologies like automated synthesis platforms further elevate its profile. For researchers, staying updated on "pyrrolidinecarboxylic acid patents" or "50901-86-5 safety data" is essential to leverage its full potential.